Cas no 27820-51-5 (2-Naphthalenesulfonicacid, 7,7'-(carbonyldiimino)bis[4-hydroxy-3-[(6-sulfo-2-naphthalenyl)azo]-,tetralithium salt (9CI))

• Product Name: 2-Naphthalenesulfonicacid, 7,7'-(carbonyldiimino)bis[4-hydroxy-3-[(6-sulfo-2-naphthalenyl)azo]-,tetralithium salt (9CI)
• CAS No: 27820-51-5
• MF: C₄₁H₂₄Li₄N₆O₁₅S₄
• MW: 996.684464454651
• CID: 289384
• PubChem ID: 136171108
• Update Time: 2025-04-19

2-Naphthalenesulfonicacid, 7,7'-(carbonyldiimino)bis[4-hydroxy-3-[(6-sulfo-2-naphthalenyl)azo]-,tetralithium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 7,7'-(carbonyldiimino)bis[4-hydroxy-3-[(6-sulfo-2-naphthalenyl)azo]-,tetralithium salt (9CI)
• tetralithium 4-hydroxy-7-[[5-hydroxy-7-sulfonato-6-[(6-sulfonato-2-naphthyl)azo]-2-naphthyl]carbamoylamino]-3-[(6-sulfonato-2-naphthyl)azo]naphthalene-2-sulfonate
• Tetralithium 7,7'-(carbonyldiimino)bis(4-hydroxy-3-((6-sulphonato-2-naphthyl)azo)naphthalene-2-sulphonate)
• EINECS 248-677-3
• NS00083755
• 2-Naphthalenesulfonicacid,7,7'-(carbonyldiimino)bis[4-hydroxy-3-[(6-sulfo-2-naphthalenyl)azo]-,tetralithium salt(9ci)
• 27820-51-5

• Inchi： 1S/C41H28N6O15S4.4Li/c48-39-33-11-7-27(15-25(33)19-35(65(57,58)59)37(39)46-44-29-5-1-23-17-31(63(51,52)53)9-3-21(23)13-29)42-41(50)43-28-8-12-34-26(16-28)20-36(66(60,61)62)38(40(34)49)47-45-30-6-2-24-18-32(64(54,55)56)10-4-22(24)14-30;;;;/h1-20,48-49H,(H2,42,43,50)(H,51,52,53)(H,54,55,56)(H,57,58,59)(H,60,61,62);;;;/q;4*+1/p-4/b46-44+,47-45+;;;;
• InChI Key： ONUQIYASPADTRB-CVTWRWBISA-J
• SMILES： S(C1C(=C(C2C=CC(=CC=2C=1)NC(NC1C=CC2C(=C(C(=CC=2C=1)S(=O)(=O)[O-])/N=N/C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)[O-])O)=O)O)/N=N/C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)[O-])(=O)(=O)[O-].[Li+].[Li+].[Li+].[Li+]

Computed Properties

• Exact Mass: 992.0789
• Monoisotopic Mass: 996.0822625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 70
• Rotatable Bond Count: 6
• Complexity: 2060
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 393Ų

Experimental Properties

• PSA: 359.83